Cas no 87068-16-4 (N-Demethylmesembrenol)

• Product Name: N-Demethylmesembrenol
• CAS No: 87068-16-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 2030928
• Update Time: 2025-03-10

N-Demethylmesembrenol Chemical and Physical Properties

Names and Identifiers

• N-Demethylmesembrenol
• rel-(3aR,6R,7aS)-3a-(3,4-Dimethoxyphenyl)-2,3,3a,6,7,7a-hexahydro-1H-indol-6-ol

• Inchi： 1S/C16H21NO3/c1-19-13-4-3-11(9-14(13)20-2)16-6-5-12(18)10-15(16)17-8-7-16/h3-6,9,12,15,17-18H,7-8,10H2,1-2H3/t12-,15-,16-/m0/s1
• InChI Key： ZBZDEUDHHWTNMS-RCBQFDQVSA-N
• SMILES： N1[C@]2([H])[C@@](C3=CC=C(OC)C(OC)=C3)(C=C[C@H](O)C2)CC1

Experimental Properties

• Density: 1.176±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.7±45.0 °C(Predicted)
• pka: 14.35±0.40(Predicted)